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Compound of Interest

Compound Name: 5-Hydroxyalizarin 1-methyl ether

Cat. No.: B15591418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of 5-Hydroxyalizarin 1-methyl ether (CAS: 34425-63-3), a quinone compound

isolated from Hymenodictyon excelsum.[1][2] The information is intended to ensure consistent

and reliable results in experimental settings.

Compound Information
Property Value Source

CAS Number 34425-63-3 [1]

Molecular Formula C₁₅H₁₀O₅ [1]

Molecular Weight 270.24 g/mol [2]

Compound Type Quinone, Anthraquinone [1][2]

Source Hymenodictyon excelsum [1][2]

Solubility and Storage Recommendations
Due to the limited availability of specific solubility data for 5-Hydroxyalizarin 1-methyl ether,
the following recommendations are based on data for the closely related compound, Alizarin 1-

methyl ether, and general knowledge of anthraquinones.
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Parameter Recommendation Rationale/Source

Recommended Solvent Dimethyl sulfoxide (DMSO)

Alizarin 1-methyl ether is highly

soluble in DMSO (≥125

mg/mL).[3]

Other Potential Solvents
Chloroform, Dichloromethane,

Ethyl Acetate, Acetone

Alizarin 1-methyl ether is also

soluble in these solvents.

Stock Solution Concentration 1-10 mM

A common starting

concentration range for in vitro

assays.

Storage Temperature -20°C

Recommended for storing

solutions of Alizarin 1-methyl

ether to maintain stability for

up to one month.[3] For long-

term storage, -80°C is

preferable.

Light Sensitivity Protect from light

Anthraquinones can be light-

sensitive.[1] Storing in amber

vials or wrapping vials in foil is

recommended.

pH Stability
More stable in acidic to neutral

pH

Anthraquinones can be

unstable in basic conditions.[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
Materials:

5-Hydroxyalizarin 1-methyl ether (solid)

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials
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Calibrated analytical balance

Vortex mixer

Pipettes

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass

of 5-Hydroxyalizarin 1-methyl ether needed:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 270.24 g/mol x 1000 mg/g = 2.7024 mg

Weigh the compound: Carefully weigh out approximately 2.7 mg of 5-Hydroxyalizarin 1-
methyl ether using an analytical balance.

Dissolve in DMSO:

Add the weighed compound to a sterile microcentrifuge tube or amber vial.

Add 1 mL of anhydrous DMSO.

Ensure complete dissolution:

Vortex the solution thoroughly until the compound is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) or sonication may be used to aid dissolution if

necessary. Visually inspect the solution to ensure no solid particles remain.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage.
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Clearly label the vials with the compound name, concentration, solvent, and date of

preparation.

Protocol 2: Preparation of Working Solutions
Procedure:

Thaw the stock solution: Thaw a single aliquot of the 10 mM stock solution at room

temperature.

Dilute to the final concentration: Prepare the desired final concentration by diluting the stock

solution in the appropriate cell culture medium or buffer. For example, to prepare 1 mL of a

10 µM working solution from a 10 mM stock, add 1 µL of the stock solution to 999 µL of the

medium/buffer.

Mix thoroughly: Gently mix the working solution before adding it to the experimental system.

Prepare fresh: It is recommended to prepare working solutions fresh for each experiment

from the frozen stock.

Diagrams
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Workflow for Preparing 5-Hydroxyalizarin 1-methyl ether Stock Solution
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Dissolve in 1 mL of DMSO

Add to vial

Vortex/Sonicate until
completely dissolved

Aliquot into single-use volumes

Store at -20°C or -80°C
(Protect from light)

Thaw a single aliquot

Dilute to final concentration
in experimental medium

Use in experiment
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Caption: Workflow for stock solution preparation.
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Potential Signaling Pathway of 5-Hydroxyalizarin 1-methyl ether
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Caption: Postulated anti-prostate cancer pathway.

Biological Activity
Anthraquinones isolated from Hymenodictyon excelsum have demonstrated potential antitumor

and cytotoxic activities.[4] Some studies suggest that certain anthraquinones may exert an anti-

prostate cancer effect by acting as antagonists to the human androgen receptor.[5] The
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proposed mechanism involves the inhibition of androgen receptor translocation to the nucleus

and subsequent downregulation of gene transcription responsible for cell proliferation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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